3-bromo-N-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]benzamide

• IUPAC Name: 3-bromo-N-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C15H9BrClN3O2/c16-11-3-1-2-10(8-11)13(21)18-15-20-19-14(22-15)9-4-6-12(17)7-5-9/h1-8H,(H,18,20,21)
• InChI Key: UNCREAPQRRJYIG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(=O)NC2=NN=C(O2)C3=CC=C(C=C3)Cl
• Molecular Formula: C15H9BrClN3O2
• Molecular Weight: 378.61 g/mol

Description

“3-bromo-N-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]benzamide” is a complex organic compound. It contains a benzamide moiety, which is an important component in many pharmaceuticals and biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a molecular weight of 310.574. It contains a benzamide moiety, which is a common feature in many pharmaceuticals and biologically active compounds.

Scientific Research Applications

Anticancer Applications

A series of substituted benzamides, closely related to the compound of interest, have been designed and synthesized, demonstrating moderate to excellent anticancer activity against several cancer cell lines, including breast, lung, colon, and ovarian cancers. These compounds show promise due to their higher anticancer activities compared to reference drugs, highlighting their potential in cancer therapy (Ravinaik et al., 2021).

Antimicrobial and Antifungal Activities

Novel compounds incorporating the 1,3,4-oxadiazole moiety have been synthesized and evaluated for their antimicrobial activity against a range of bacterial and fungal species. Some derivatives show significant antimicrobial and antifungal potency, offering a potential basis for developing new antimicrobial agents with specific efficacy against resistant strains (Kapadiya et al., 2020).

Enzyme Inhibition for Therapeutic Applications

The synthesis and biological evaluation of benzamides and oxadiazole derivatives have led to the identification of compounds with potential enzyme inhibitory activities, including antilipase and antiurease effects. These activities suggest a route for the development of novel treatments for conditions where enzyme inhibition is beneficial, pointing to the versatility of these compounds in drug discovery (Ceylan et al., 2014).

RET Kinase Inhibition for Cancer Therapy

The discovery of 4-chloro-3-(5-(pyridin-3-yl)-1,2,4-oxadiazole-3-yl)benzamides as novel RET kinase inhibitors highlights the role of similar compounds in cancer therapy. These inhibitors demonstrate efficacy in molecular and cellular assays, including against mutations that drive cancer proliferation, underscoring the potential of such compounds in targeted cancer treatments (Han et al., 2016).